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Compound of Interest

Compound Name: Demethoxyencecalinol

Cat. No.: B1596252 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Demethoxyencecalinol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and

compliant disposal of this chemical, minimizing risks to personnel and the environment.

Chemical Safety and Hazard Summary
Demethoxyencecalinol is classified with multiple hazards that necessitate careful handling

and disposal.[1] All personnel must be familiar with the following data before handling this

compound.
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Property Data Source

GHS Classification

Acute toxicity, oral (Category

4) Skin corrosion/irritation

(Category 2) Serious eye

damage/eye irritation

(Category 2A) Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3)

[1]

CAS Number 19013-07-1 [1]

Molecular Formula C₁₃H₁₄O₂ [1]

Molecular Weight 202.25 g/mol [1]

Hazard Statements

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye

irritation H335: May cause

respiratory irritation

[1]

Signal Word Warning [1]

Personal Protective Equipment

(PPE)

Protective gloves (chemically

resistant), protective clothing,

safety goggles with side-

shields, and a suitable

respirator must be worn.[1][2]

Ensure an eyewash station

and safety shower are readily

accessible.[1]

[1]

Standard Operating Protocol for Disposal
The following step-by-step protocol outlines the mandatory procedures for the disposal of

Demethoxyencecalinol waste, including pure compound, contaminated solutions, and

contaminated labware.
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Step 1: Personal Protective Equipment (PPE) and
Preparation

Don PPE: Before handling the chemical, put on all required PPE: a lab coat, chemically

resistant gloves (e.g., nitrile), and safety goggles with side shields.

Work Area: Conduct all waste handling procedures within a certified chemical fume hood to

prevent inhalation of dust or vapors.[3]

Prepare Waste Container: Obtain a designated hazardous waste container that is chemically

compatible and has a secure, leak-proof screw cap.[4] Ensure the container is clean and in

good condition.

Step 2: Waste Collection and Segregation
Segregate Waste: Demethoxyencecalinol waste is classified as hazardous and must be

segregated from non-hazardous waste.[5] Do not mix it with incompatible chemicals.[4]

Solid Waste: Collect unused or expired Demethoxyencecalinol powder, along with any

contaminated disposable items (e.g., weigh boats, pipette tips, gloves), and place them

directly into the designated hazardous waste container.[6]

Liquid Waste: Collect solutions containing Demethoxyencecalinol in a separate, compatible

hazardous waste container. Do not pour any solution containing this chemical down the

drain.[5][7]

Spill Cleanup: In case of a spill, absorb the material with a non-reactive absorbent (e.g.,

diatomite, universal binders).[1] Decontaminate the surface with alcohol.[1] All cleanup

materials must be collected and disposed of as hazardous waste.[8]

Step 3: Labeling and Storage
Labeling: Immediately label the hazardous waste container with the words "Hazardous

Waste," the full chemical name "Demethoxyencecalinol," and list all known hazards (e.g.,

"Acutely Toxic," "Skin/Eye Irritant").[9]
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Storage: Keep the waste container securely capped at all times, except when adding waste.

[4] Store the container in a designated and clearly marked Satellite Accumulation Area (SAA)

within the laboratory, away from incompatible materials.[4][5]

Step 4: Final Disposal
Institutional Procedures: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[2] Do not attempt to dispose of this waste in the regular trash or via

sewer systems.[1]

Empty Containers: Original containers of Demethoxyencecalinol are considered hazardous

waste and must be disposed of through the EHS office.[8] For containers that are not P-

listed, they may be triple-rinsed with a suitable solvent. The rinsate must be collected as

hazardous waste.[9][10] After rinsing and air-drying, deface the label and dispose of the

container as instructed by your institution.[10]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of Demethoxyencecalinol waste.
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Caption: Decision workflow for Demethoxyencecalinol disposal.
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Disclaimer: No information regarding specific experimental protocols or signaling pathways for

Demethoxyencecalinol was found in the public domain during the search. Researchers

should consult primary literature specific to their field of study for such information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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